Cas no 1805380-94-2 (Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805380-94-2
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4863560
• Update Time: 2025-10-30

Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)4-2-6(8(12)13)14-7(11)5(4)3-10/h2,8H,3H2,1H3
• InChI Key： WCANKXJZKCYQEM-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C(=O)OC)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805380-94-2): An Overview

Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805380-94-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of bromine and difluoromethyl groups, which contribute to its potential applications in drug discovery and development.

The molecular formula of Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate is C₁₁H₉Br₂F₂N₂O₂, and it has a molecular weight of approximately 375.99 g/mol. The compound's structure consists of a pyridine ring with various functional groups attached, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the interest in Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate has increased due to its potential as a building block for the development of novel pharmaceuticals. The bromine and difluoromethyl groups provide unique reactivity and stability properties, which can be exploited in the design of drugs with improved pharmacological profiles.

One of the key areas of research involving Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate is its use as an intermediate in the synthesis of compounds with anti-cancer properties. Studies have shown that compounds derived from this intermediate exhibit potent cytotoxic activity against various cancer cell lines. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of tumor growth in xenograft models.

Beyond cancer research, Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate has also been explored for its potential in the development of anti-inflammatory drugs. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the final drug product. This is crucial for ensuring that the drug remains effective over an extended period and reaches its target site efficiently.

The synthesis of Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate typically involves a multi-step process, starting from readily available starting materials. The first step often involves the formation of a pyridine ring with the desired substituents, followed by functional group modifications to introduce the bromine and difluoromethyl groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, which is essential for large-scale pharmaceutical applications.

In addition to its use as an intermediate in drug synthesis, Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate has also been studied for its potential as a ligand in metal complexes. These complexes can have applications in catalysis and materials science, where their unique electronic properties can be harnessed for various purposes. For instance, metal complexes containing this ligand have shown promise in catalyzing reactions that are difficult to achieve with traditional catalysts.

The safety and toxicity profiles of Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate are important considerations for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, Methyl 2-bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805380-94-2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs with improved efficacy and safety profiles. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.